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Compound of Interest

Compound Name: (±)-LY367385

Cat. No.: B1675680 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for (±)-LY367385 is not publicly available. The

following guidance is based on general best practices for handling potent chemical compounds

in a laboratory setting and information from supplier product sheets. Researchers must consult

the specific SDS provided by the vendor upon purchase and conduct a thorough risk

assessment before handling this compound. This document is intended to provide essential

safety and logistical information for researchers, scientists, and drug development

professionals.

(±)-LY367385 is a research chemical and is not for human or veterinary use.[1][2] This material

should be considered hazardous, and appropriate precautions must be taken to avoid

ingestion, inhalation, and contact with skin and eyes.[3][4]

Personal Protective Equipment (PPE)
A comprehensive approach to Personal Protective Equipment (PPE) is crucial to minimize

exposure to (±)-LY367385. The selection of PPE should be based on a thorough risk

assessment of the specific procedures being performed.
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Activity Recommended PPE Rationale

Receiving and Storage
- Laboratory coat- Nitrile

gloves- Safety glasses

To protect against accidental

exposure from a compromised

container during unpacking

and transfer to designated

storage.

Weighing and Dispensing (as a

solid)

- Full-face powered air-

purifying respirator (PAPR) or

a certified fume hood-

Disposable solid-front lab coat

with tight-fitting cuffs- Double

nitrile gloves- Safety goggles

(if not using a full-face

respirator)

High risk of aerosolization and

inhalation of a potent powder.

Full respiratory protection and

double gloving provide

enhanced protection.

Solution Preparation and

Handling

- Certified chemical fume

hood- Chemical-resistant lab

coat- Nitrile gloves (consult

manufacturer for breakthrough

time)- Chemical splash

goggles

To prevent inhalation of vapors

and protect against splashes

of the solution.

Disposal of Waste

- Chemical-resistant lab coat-

Double nitrile gloves- Chemical

splash goggles

To protect against contact with

contaminated waste materials.

Operational Plan
A clear and structured operational plan is essential for the safe handling of (±)-LY367385.

Receiving and Storage
Verification: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the compound name, date of receipt,

and any hazard warnings.
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Storage: Store the compound in a designated, well-ventilated, and secure area at -20°C, as

recommended by suppliers.[2][3] Keep it away from incompatible materials.

Experimental Protocols
a. Weighing the Solid Compound:

Perform all weighing activities within a certified chemical fume hood or a ventilated balance

enclosure to minimize inhalation exposure.

Don the appropriate PPE as outlined in the table above.

Use a dedicated set of spatulas and weighing paper.

Carefully transfer the desired amount of the compound, avoiding the generation of dust.

Clean the balance and surrounding surfaces with a damp cloth or paper towel immediately

after use to remove any residual powder. Dispose of cleaning materials as hazardous waste.

b. Solution Preparation:

Conduct all solution preparation within a certified chemical fume hood.

Wear appropriate PPE, including chemical splash goggles and nitrile gloves.

(±)-LY367385 is soluble in water at approximately 20 mg/ml.[3]

Slowly add the solvent to the solid to avoid splashing.

Cap the container and mix gently until the solid is fully dissolved.

It is recommended not to store aqueous solutions for more than one day.[3]

Disposal Plan
The disposal of (±)-LY367385 and all contaminated materials must be handled by established

procedures for potent pharmaceutical compounds to prevent environmental contamination and

accidental exposure.
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Waste Segregation:

Solid Waste: Collect unused (±)-LY367385 powder, contaminated weighing paper, and

other solid materials in a clearly labeled, sealed container for hazardous solid waste.

Liquid Waste: Collect all solutions containing (±)-LY367385 in a dedicated, sealed, and

clearly labeled container for hazardous liquid waste. Do not dispose of down the drain.[5]

Contaminated PPE: Dispose of all used gloves, disposable lab coats, and other

contaminated PPE in a sealed bag or container labeled as hazardous waste.[6]

Sharps: Any contaminated needles or other sharps should be disposed of in a designated

sharps container for hazardous chemical waste.

Container Management:

Ensure all waste containers are properly labeled with the contents and associated

hazards.

Keep waste containers securely sealed when not in use.

Final Disposal:

All waste must be disposed of through the institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[5] Follow all local, state,

and federal regulations for hazardous waste disposal.

Workflow for Safe Handling of (±)-LY367385
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Workflow for Safe Handling of (±)-LY367385
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Caption: A logical workflow for the safe handling of (±)-LY367385.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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